Cas no 1538041-84-7 (1-(2,3-dihydro-1-benzofuran-5-yl)-2,2-dimethylcyclopropylmethanamine)

1-(2,3-Dihydro-1-benzofuran-5-yl)-2,2-dimethylcyclopropylmethanamine is a structurally unique cyclopropylamine derivative featuring a fused benzofuran moiety. The compound's rigid bicyclic framework and amine functionality make it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its cyclopropane ring enhances metabolic stability, while the dihydrobenzofuran group contributes to improved solubility and bioavailability. The sterically hindered 2,2-dimethyl substitution on the cyclopropane ring further increases resistance to enzymatic degradation. This compound is particularly useful in the development of bioactive molecules targeting central nervous system (CNS) disorders due to its ability to cross the blood-brain barrier. Its synthetic versatility allows for further functionalization at both the amine and aromatic positions.
1-(2,3-dihydro-1-benzofuran-5-yl)-2,2-dimethylcyclopropylmethanamine structure
1538041-84-7 structure
Product Name:1-(2,3-dihydro-1-benzofuran-5-yl)-2,2-dimethylcyclopropylmethanamine
CAS No:1538041-84-7
MF:C14H19NO
MW:217.306763887405
CID:6049338
PubChem ID:83705415
Update Time:2025-06-03

1-(2,3-dihydro-1-benzofuran-5-yl)-2,2-dimethylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 1-(2,3-dihydro-1-benzofuran-5-yl)-2,2-dimethylcyclopropylmethanamine
    • EN300-1830426
    • [1-(2,3-dihydro-1-benzofuran-5-yl)-2,2-dimethylcyclopropyl]methanamine
    • 1538041-84-7
    • Inchi: 1S/C14H19NO/c1-13(2)8-14(13,9-15)11-3-4-12-10(7-11)5-6-16-12/h3-4,7H,5-6,8-9,15H2,1-2H3
    • InChI Key: AOBVCPKOCOBZRS-UHFFFAOYSA-N
    • SMILES: O1CCC2=C1C=CC(=C2)C1(CN)CC1(C)C

Computed Properties

  • Exact Mass: 217.146664230g/mol
  • Monoisotopic Mass: 217.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 35.2Ų

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1-(2,3-dihydro-1-benzofuran-5-yl)-2,2-dimethylcyclopropylmethanamine Related Literature

Additional information on 1-(2,3-dihydro-1-benzofuran-5-yl)-2,2-dimethylcyclopropylmethanamine

Research Brief on 1-(2,3-dihydro-1-benzofuran-5-yl)-2,2-dimethylcyclopropylmethanamine (CAS: 1538041-84-7)

1-(2,3-Dihydro-1-benzofuran-5-yl)-2,2-dimethylcyclopropylmethanamine (CAS: 1538041-84-7) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique cyclopropyl and benzofuran moieties, has demonstrated promising pharmacological properties, particularly in the modulation of central nervous system (CNS) targets. Recent studies have explored its potential as a therapeutic agent for neurological and psychiatric disorders, including depression, anxiety, and neurodegenerative diseases.

The synthesis and structural characterization of 1-(2,3-dihydro-1-benzofuran-5-yl)-2,2-dimethylcyclopropylmethanamine have been detailed in several recent publications. The compound's chemical stability and bioavailability have been optimized through systematic modifications of its core structure, as evidenced by pharmacokinetic studies. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate its three-dimensional conformation, which is critical for understanding its interaction with biological targets.

In vitro and in vivo studies have revealed that this compound exhibits high affinity for serotonin receptors, particularly the 5-HT2A and 5-HT2C subtypes, which are implicated in mood regulation and cognitive function. Preclinical trials using animal models have shown that 1-(2,3-dihydro-1-benzofuran-5-yl)-2,2-dimethylcyclopropylmethanamine can effectively modulate serotoninergic pathways, leading to measurable improvements in behavioral outcomes. These findings suggest its potential as a next-generation antidepressant or anxiolytic agent with a favorable side-effect profile compared to existing therapeutics.

Further investigations into the compound's mechanism of action have utilized computational modeling and molecular docking simulations. These studies predict that the cyclopropyl and benzofuran groups play a pivotal role in binding to the orthosteric sites of target receptors, thereby stabilizing specific conformational states that enhance receptor signaling. Such insights are invaluable for the rational design of derivatives with improved efficacy and selectivity.

Despite these promising results, challenges remain in the clinical translation of 1-(2,3-dihydro-1-benzofuran-5-yl)-2,2-dimethylcyclopropylmethanamine. Current research is focused on addressing its metabolic stability and potential off-target effects, which are critical for ensuring safety in human trials. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound through the drug development pipeline, with Phase I clinical trials anticipated within the next two years.

In summary, 1-(2,3-dihydro-1-benzofuran-5-yl)-2,2-dimethylcyclopropylmethanamine represents a compelling candidate for CNS drug development. Its unique chemical structure and promising preclinical data underscore the importance of continued research to unlock its full therapeutic potential. Future studies will likely explore its applications beyond mood disorders, including its role in neuroprotection and cognitive enhancement.

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